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Compound of Interest

Compound Name: tert-Butyl methyl succinate

Cat. No.: B081949

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling tert-Butyl methyl succinate. The
following procedural guidance is based on available safety data and general best practices for
handling laboratory chemicals of this nature. A complete Safety Data Sheet (SDS) for tert-
Butyl methyl succinate was not located; therefore, this guidance emphasizes a cautious
approach, treating the substance with due care as a potential irritant and flammable compound.

Chemical and Physical Properties

A summary of the known quantitative data for tert-Butyl methyl succinate is provided below.
This information is critical for safe handling and storage.

Property Value Source
Molecular Formula CoH1604 Smolecule
Molecular Weight 188.22 g/mol Smolecule
Boiling Point 85-95 °C at 20 mmHg Sigma-Aldrich
Density 1.022 g/mL at 25 °C Sigma-Aldrich
Flash Point 110 °C (230 °F) - closed cup Sigma-Aldrich
Storage Class 10 - Combustible liquids Sigma-Aldrich
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Hazard Summary and Personal Protective
Equipment (PPE)

While a comprehensive hazard profile is unavailable, tert-Butyl methyl succinate is known to
be a mild skin and eye irritant and is classified as a combustible liquid.[1] Therefore,
appropriate personal protective equipment must be worn at all times.

PPE Category Item Specification

Nitrile gloves are
Hand Protection Chemical-resistant gloves recommended. Always inspect

gloves for integrity before use.

] Safety glasses with side Must be worn to protect
Eye and Face Protection ) )
shields or goggles against splashes.

Fully buttoned to protect

Skin and Body Protection Laboratory coat i ]
against skin contact.
Recommended, especially
_ _ Multi-purpose combination when handling outside of a
Respiratory Protection _ _ ,
respirator cartridge (US) fume hood or if vapors are
generated.

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is mandatory to ensure the safe handling of tert-
Butyl methyl succinate.

o Preparation and Engineering Controls:

o All handling of tert-Butyl methyl succinate should ideally be conducted within a certified
chemical fume hood to minimize inhalation exposure.

o Ensure that an eyewash station and safety shower are readily accessible and in good
working order.

o Keep away from heat, sparks, and open flames as it is a combustible liquid.[1]
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o Use non-sparking tools and explosion-proof equipment where necessary.

e Donning Personal Protective Equipment (PPE):

o Before handling the substance, put on all required PPE as specified in the table above.

e Handling the Chemical:

[¢]

Avoid direct contact with skin and eyes.[1]

[e]

Avoid inhalation of vapors.

[e]

Ground and bond containers when transferring material to prevent static discharge.

o

Keep the container tightly closed when not in use.

e In Case of a Spill:

o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

o Place the absorbed material into a suitable, labeled container for disposal.

o Ventilate the area of the spill.

o First Aid Measures:

o

If on skin: Remove contaminated clothing and rinse the affected area with plenty of water.

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

o If inhaled: Move the person into fresh air and keep at rest in a position comfortable for
breathing.

o If swallowed: Rinse mouth. Do NOT induce vomiting.

o In all cases of exposure, seek medical advice/attention if irritation or other symptoms
persist.
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Disposal Plan

Proper disposal of tert-Butyl methyl succinate and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste:
o Dispose of tert-Butyl methyl succinate as hazardous waste.
o Offer surplus and non-recyclable solutions to a licensed disposal company.
o Do not allow the product to enter drains.

o Contaminated Packaging:

o Dispose of contaminated packaging as unused product in accordance with local, state,
and federal regulations.

o Empty containers may retain product residue and can be dangerous. Do not reuse empty

containers.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of tert-Butyl methyl
succinate, from preparation to disposal.
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Workflow for Safe Handling of tert-Butyl Methyl Succinate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b081949?utm_src=pdf-body-img
https://www.benchchem.com/product/b081949?utm_src=pdf-body
https://www.benchchem.com/product/b081949?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

» 1. Buy tert-Butyl methyl succinate | 14734-25-9 [smolecule.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
tert-Butyl Methyl Succinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081949#personal-protective-equipment-for-handling-
tert-butyl-methyl-succinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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